molecular formula C10H10O3 B8654876 6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-6-ol

6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-6-ol

Cat. No.: B8654876
M. Wt: 178.18 g/mol
InChI Key: IWHCDRGFOZDIBK-UHFFFAOYSA-N
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Description

6,7-dihydro-5H-indeno[5,6-d][1,3]dioxol-6-ol is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10O3

Molecular Weight

178.18 g/mol

IUPAC Name

6,7-dihydro-5H-cyclopenta[f][1,3]benzodioxol-6-ol

InChI

InChI=1S/C10H10O3/c11-8-1-6-3-9-10(13-5-12-9)4-7(6)2-8/h3-4,8,11H,1-2,5H2

InChI Key

IWHCDRGFOZDIBK-UHFFFAOYSA-N

Canonical SMILES

C1C(CC2=CC3=C(C=C21)OCO3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 9.0 g of 5,6-methylenedioxyindene in 23 ml of tetrahydrofuran was cooled to 0° C. in a nitrogen atmosphere. A solution of 2.2 ml of 10.0 M borane/methyl sulfide complex in 5 ml of tetrahydrofuran was added dropwise thereto. The temperature of the mixture was elevated from 0° C. to room temperature over 4 h and then 1.8 ml of water was added dropwise thereto. 7.4 ml of a 3 M aqueous sodium hydroxide solution and then 5.5 ml of a 35% aqueous hydrogen peroxide solution were added thereto under cooling with ice and the mixture was stirred at room temperature overnight. The reaction mixture was diluted with ethyl acetate, washed with an aqueous common salt solution and dried over magnesium sulfate. The solvent was distilled off and the residue was crystallized from ethyl acetate to obtain 6.4 g of the intended compound in the form of white crystals.
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